Cas no 904278-15-5 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide)

• Product Name: N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide
• CAS No: 904278-15-5
• MF: C₂₅H₂₇N₃O₄
• MW: 433.499586343765
• CID: 5493815
• Update Time: 2025-07-10

N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-N-[(4-methoxyphenyl)methyl]oxamide
• N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

• Inchi： 1S/C25H27N3O4/c1-31-21-10-8-18(9-11-21)15-26-24(29)25(30)27-16-22(23-7-4-14-32-23)28-13-12-19-5-2-3-6-20(19)17-28/h2-11,14,22H,12-13,15-17H2,1H3,(H,26,29)(H,27,30)
• InChI Key： ZMQDFPRGLFCTKT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide

Comprehensive Analysis of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide (CAS No. 904278-15-5)

The compound N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide, identified by its CAS No. 904278-15-5, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This article delves into its chemical properties, synthesis pathways, and emerging applications, addressing common queries from researchers and industry professionals.

Chemically, this compound features a unique blend of furan and tetrahydroisoquinoline moieties, linked via an ethanediamide bridge. The presence of a 4-methoxyphenyl group further enhances its structural complexity, making it a subject of interest in drug discovery. Recent studies highlight its potential as a modulator of specific biological pathways, aligning with the growing demand for targeted therapeutics in precision medicine.

From a synthetic perspective, the preparation of N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide involves multi-step organic reactions, often employing amide coupling and reductive amination techniques. Researchers frequently search for optimized protocols to improve yield and purity, reflecting the compound's relevance in high-throughput screening and medicinal chemistry.

In the context of current trends, this compound intersects with hot topics such as AI-driven drug design and sustainable synthesis. Computational models are increasingly used to predict its interactions with biological targets, while green chemistry principles guide its eco-friendly production. These aspects resonate with the global push for cost-effective and environmentally benign pharmaceutical development.

Furthermore, the tetrahydroisoquinoline scaffold within this molecule has garnered attention for its prevalence in natural products and bioactive compounds. This connection fuels investigations into its potential as a lead structure for treating neurological and metabolic disorders, addressing frequent searches about neuroprotective agents and enzyme inhibitors.

Quality control and analytical characterization of CAS No. 904278-15-5 are critical for its application. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Such details are highly sought after in forums discussing analytical method validation and regulatory compliance in pharmaceutical manufacturing.

In conclusion, N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(4-methoxyphenyl)methylethanediamide stands at the crossroads of innovation and practicality. Its multifaceted chemistry and therapeutic potential make it a compelling candidate for future research, particularly in areas like personalized medicine and biomolecular engineering. As the scientific community continues to explore its capabilities, this compound is poised to contribute meaningfully to advancing human health.